3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid

• IUPAC Name: 3-[(1-methyl-2,5-dioxopyrrol-3-yl)amino]benzoic acid
• InChI: InChI=1S/C12H10N2O4/c1-14-10(15)6-9(11(14)16)13-8-4-2-3-7(5-8)12(17)18/h2-6,13H,1H3,(H,17,18)
• InChI Key: BMQNQNPCAVSGIF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(C1=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol

Description

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid, also known as MDB, is a synthetic compound that has been studied for its potential applications in scientific research. MDB has been shown to have various biochemical and physiological effects, making it a promising compound for future research.

Mechanism of Action

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid inhibits the activity of dihydroorotate dehydrogenase (DHODH), an enzyme that is essential for the de novo synthesis of pyrimidine nucleotides. By inhibiting DHODH, this compound disrupts the synthesis of DNA and RNA, which leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death), and the suppression of inflammation. It has also been shown to have neuroprotective effects, making it a promising compound for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid in lab experiments is its specificity for DHODH, which allows for targeted inhibition of this enzyme. However, one limitation is its relatively low potency compared to other DHODH inhibitors, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several potential future directions for research on 3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid. One area of interest is the development of more potent derivatives of this compound that could be used in cancer therapy. Another area of interest is the investigation of this compound's neuroprotective effects and its potential applications in the treatment of neurological disorders. Additionally, further studies are needed to investigate the potential side effects of this compound and to determine its safety for use in humans.

Synthesis Methods

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid can be synthesized through a multistep process involving the reaction of 3-nitrobenzoic acid with methyl acetoacetate, followed by reduction, cyclization, and deprotection. The resulting product is this compound, which can be purified through column chromatography.

Scientific Research Applications

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells, making it a promising compound for the development of new cancer therapies.